Cas no 1883681-10-4 (3-Hydroxy-2-oxobutyl Azilsartan Ester)

• Product Name: 3-Hydroxy-2-oxobutyl Azilsartan Ester
• CAS No: 1883681-10-4
• MF: C₂₉H₂₆N₄O₇
• MW: 542.54
• CID: 5011654
• Update Time: 2025-06-09

3-Hydroxy-2-oxobutyl Azilsartan Ester Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-oxobutyl Azilsartan Ester

Additional information on 3-Hydroxy-2-oxobutyl Azilsartan Ester

3-Hydroxy-2-oxobutyl Azilsartan Ester (CAS No. 1883681-10-4): An Innovative Compound in Cardiovascular Research

3-Hydroxy-2-oxobutyl Azilsartan Ester (CAS No. 1883681-10-4) is a novel compound that has garnered significant attention in the field of cardiovascular research. This compound is a derivative of Azilsartan, a well-known angiotensin II receptor antagonist (ARB) used in the treatment of hypertension. The introduction of the 3-hydroxy-2-oxobutyl ester group has been shown to enhance the pharmacological properties of Azilsartan, making it a promising candidate for further clinical and preclinical studies.

The structure of 3-Hydroxy-2-oxobutyl Azilsartan Ester is characterized by a unique ester linkage that confers several advantages over its parent compound, Azilsartan. This ester group not only improves the solubility and bioavailability of the drug but also enhances its stability and metabolic profile. Recent studies have demonstrated that this modification leads to a more sustained and potent antihypertensive effect, which is crucial for effective blood pressure management.

In preclinical trials, 3-Hydroxy-2-oxobutyl Azilsartan Ester has shown promising results in reducing systolic and diastolic blood pressure in animal models of hypertension. The compound has been found to effectively block the angiotensin II type 1 (AT1) receptor, thereby inhibiting the vasoconstrictive and pro-inflammatory effects of angiotensin II. This mechanism of action is consistent with that of other ARBs but with enhanced efficacy due to the modified ester group.

The pharmacokinetic properties of 3-Hydroxy-2-oxobutyl Azilsartan Ester have also been extensively studied. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The improved solubility and bioavailability contribute to better therapeutic outcomes, reducing the need for higher doses and minimizing potential side effects. These findings are particularly significant in the context of chronic hypertension management, where long-term compliance and safety are paramount.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Hydroxy-2-oxobutyl Azilsartan Ester in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with a favorable safety profile. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

The development of 3-Hydroxy-2-oxobutyl Azilsartan Ester represents a significant advancement in the field of cardiovascular pharmacology. By leveraging the well-established benefits of ARBs while addressing their limitations through structural modifications, this compound offers new possibilities for improving hypertension management. The ongoing research and clinical trials will further elucidate its role in treating cardiovascular diseases and potentially other conditions associated with angiotensin II signaling.

In conclusion, 3-Hydroxy-2-oxobutyl Azilsartan Ester (CAS No. 1883681-10-4) is an innovative compound with promising therapeutic potential in cardiovascular research. Its unique structural features and enhanced pharmacological properties make it a valuable addition to the arsenal of drugs used in hypertension management. As research continues to advance, this compound may pave the way for more effective and safer treatment options for patients with cardiovascular diseases.